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Cat. No.: B171806

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methylcyclopropanecarboxamide, a small molecule featuring a compact and rigid
cyclopropane ring, presents a unique scaffold of interest in medicinal chemistry and drug
discovery. This technical guide provides a comprehensive overview of its chemical properties, a
proposed synthesis pathway, and an exploration of its potential biological activities based on
structurally related compounds. Notably, a thorough search of public chemical and biological
databases reveals a significant gap in the experimental data regarding the biological effects of
this specific molecule. This document aims to consolidate the available information and provide
a framework for future research into the pharmacological potential of 1-
Methylcyclopropanecarboxamide.

Chemical and Physical Properties

1-Methylcyclopropanecarboxamide (IUPAC Name: 1-methylcyclopropane-1-carboxamide) is
a simple amide derivative of 1-methylcyclopropanecarboxylic acid.[1] Its fundamental
properties are summarized in the table below, primarily sourced from computed data available
in the PubChem database.[1]
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Property Value Source

Molecular Formula CsHaNO PubChem
Molecular Weight 99.13 g/mol PubChem
CAS Number 15910-91-5 PubChem

1-methylcyclopropane-1-
IUPAC Name , PubChem
carboxamide

1-Methylcyclopropane-1-
carboxamide, 1-
Methylcyclopropane-1-
Synonyms Y .y prop PubChem
carbamide,
Cyclopropanecarboxamide, 1-

methyl-

Canonical SMILES CC1(CC1C(=O)N PubChem

HLCXNVMIINTAOG-
INChl Key PubChem
UHFFFAOYSA-N

Appearance Predicted: Solid -
Melting Point Not available -
Boiling Point Not available -
Solubility Not available -
LogP (computed) 0.2 PubChem
Hydrogen Bond Donors 1 PubChem
Hydrogen Bond Acceptors 1 PubChem

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 1-
Methylcyclopropanecarboxamide is not readily available in the public domain, a plausible
two-step synthetic route can be proposed based on established chemical reactions for similar
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compounds. This pathway involves the synthesis of the precursor, 1-
methylcyclopropanecarboxylic acid, followed by its amidation.

Proposed Synthesis Pathway

The proposed synthesis of 1-Methylcyclopropanecarboxamide is outlined below. It starts
from methacrylonitrile, proceeds through the formation of 1-methylcyclopropanecarbonitrile and
subsequent hydrolysis to 1-methylcyclopropanecarboxylic acid, and culminates in the
amidation to the final product.

Step 1: Cyclopropanation and Hydrolysis

Acid or Base Hydrolysis . Amidation (e.q., SOCIz, NH3)

Step 2: Amidation

1-Methylcyclopropanecarboxamide

1-Methylcyclopropanecarboxamide
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|
|
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|
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Receptor Tyrosine Kinase (RTK)

l

Downstream Signaling Cascade
(e.g., RAS/MAPK)

(Cell Cycle Progression)

Cell Proliferation
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Synthesis and Purification of

1-Methylcyclopropanecarboxamide

Primary in vitro Screening
(e.g., Antiproliferative Assay
against a panel of cancer cell lines)

l

Hit Identification
(Activity below a defined threshold)

Active

( Dose-Response and ICso Determination )

;

Mechanism of Action Studies
(e.g., Kinase Inhibition Assays,
Cell Cycle Analysis)

In vivo Efficacy and
Toxicity Studies (if warranted)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b171806?utm_src=pdf-body-img
https://www.benchchem.com/product/b171806?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. 1-Methylcyclopropanecarboxamide | CSHINO | CID 13002936 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-
Methylcyclopropanecarboxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171806#understanding-the-1-
methylcyclopropanecarboxamide-molecule]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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